Cas no 2229520-17-4 (2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine)

• Product Name: 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine
• CAS No: 2229520-17-4
• MF: C₁₁H₁₅ClF₂N₂O
• MW: 264.699408769608
• CID: 5850260
• PubChem ID: 165854253
• Update Time: 2025-10-28

2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine
• EN300-1961391
• 2-[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]-1,1-difluoropropan-2-amine
• 2229520-17-4

• Inchi： 1S/C11H15ClF2N2O/c1-6(2)17-9-8(12)4-7(5-16-9)11(3,15)10(13)14/h4-6,10H,15H2,1-3H3
• InChI Key： LAQPKATXSSTBRM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(C)(C(F)F)N)OC(C)C

Computed Properties

• Exact Mass: 264.0840971g/mol
• Monoisotopic Mass: 264.0840971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine

Comprehensive Overview of 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine (CAS No. 2229520-17-4)

The compound 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine (CAS No. 2229520-17-4) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloro and propan-2-yloxy groups, combined with a 1,1-difluoropropan-2-amine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for small-molecule drugs and crop protection agents, aligning with the growing demand for sustainable and efficient solutions in these fields.

In recent years, the search for novel heterocyclic compounds like 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine has surged due to their versatility in drug discovery. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, a key trend in modern medicinal chemistry. This compound’s CAS No. 2229520-17-4 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its chloropyridine scaffold is also notable for its role in designing enzyme inhibitors, a hot topic in oncology and infectious disease research.

From an agrochemical perspective, 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine exemplifies the industry’s shift toward eco-friendly pesticides. The propan-2-yloxy group contributes to improved solubility and environmental compatibility, addressing concerns about chemical persistence in ecosystems. This aligns with global initiatives like the European Green Deal, which emphasizes reducing the ecological footprint of agrochemicals. Researchers are exploring its derivatives for pest resistance management, a critical challenge as climate change alters pest dynamics.

The synthesis of CAS No. 2229520-17-4 involves multi-step organic reactions, including nucleophilic substitution and fluorination techniques. Optimizing its yield and purity is a focus area for process chemistry experts, particularly in scaling up production for commercial use. Analytical methods such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP). These aspects are crucial for industries prioritizing quality control and regulatory compliance.

Beyond its technical attributes, 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine is part of broader discussions on intellectual property and patent landscapes. Companies investing in innovative chemistries are keen to explore its patentability, especially in jurisdictions with stringent chemical registration requirements. This compound’s potential applications in personalized medicine and precision agriculture further underscore its strategic value in a competitive market.

In summary, 2-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-1,1-difluoropropan-2-amine (CAS No. 2229520-17-4) represents a convergence of cutting-edge science and industrial demand. Its development reflects trends in green chemistry, drug innovation, and sustainable agriculture, making it a compound of significant interest for researchers and industry stakeholders alike. As exploration continues, its role in addressing global health and environmental challenges will likely expand.